Cas no 2521-22-4 (Phosphinic acid,(2-methylpropyl)phenyl-, 2-methylpropyl ester (9CI))

• Product name: Phosphinic acid,(2-methylpropyl)phenyl-, 2-methylpropyl ester (9CI)
• CAS No: 2521-22-4
• MF: C₁₄H₂₃O₂P
• MW: 254.30502
• CID: 287262
• PubChem ID: 185473

Phosphinic acid,(2-methylpropyl)phenyl-, 2-methylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,(2-methylpropyl)phenyl-, 2-methylpropyl ester (9CI)
• [2-methylpropoxy(2-methylpropyl)phosphoryl]benzene
• Phosphinic acid, (2-methylpropyl)phenyl-, 2-methylpropyl ester
• 2521-22-4
• 2-Methylpropyl (2-methylpropyl)phenylphosphinate
• DTXSID50948064

• Inchi： InChI=1S/C14H23O2P/c1-12(2)10-16-17(15,11-13(3)4)14-8-6-5-7-9-14/h5-9,12-13H,10-11H2,1-4H3
• InChI Key： PXAHKSXHLBDPMN-UHFFFAOYSA-N
• SMILES： CC(COP(C1=CC=CC=C1)(=O)CC(C)C)C

Computed Properties

• Exact Mass: 254.14369
• Monoisotopic Mass: 254.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.6

Experimental Properties

• Density: 0.99
• Boiling Point: 325.1°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.478
• PSA: 26.3
• LogP: 3.91860